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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-(2-bromo-6-formylphenoxy)acetate is a synthetic organic compound with potential

applications in medicinal chemistry and drug discovery. This technical guide provides a

comprehensive overview of its chemical properties, a detailed experimental protocol for its

synthesis, and a discussion of the potential biological significance of related structures. The

document is intended to serve as a valuable resource for researchers and professionals

engaged in the fields of organic synthesis and drug development.

Chemical Properties and Data
Ethyl 2-(2-bromo-6-formylphenoxy)acetate is a substituted phenoxyacetate derivative. The

presence of the bromo and formyl groups on the aromatic ring, along with the ethyl acetate

moiety, offers multiple sites for further chemical modification, making it an interesting scaffold

for the synthesis of diverse molecular libraries.

Table 1: Physicochemical Properties of Ethyl 2-(2-bromo-6-formylphenoxy)acetate
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Property Value Source

Molecular Weight 287.11 g/mol [1][2][3][4]

Molecular Formula C₁₁H₁₁BrO₄ [1][2]

CAS Number 1187385-79-0 [1][2][3][4]

Canonical SMILES
CCOC(=O)COC1=C(C=O)C=C

C=C1Br
N/A

Physical Description Solid (predicted) N/A

Solubility
Soluble in common organic

solvents like acetone, DMF.
N/A

Synthesis Protocol
The synthesis of Ethyl 2-(2-bromo-6-formylphenoxy)acetate can be achieved via a

Williamson ether synthesis. This method involves the reaction of the sodium salt of 2-bromo-6-

formylphenol with an ethyl haloacetate, such as ethyl bromoacetate.

Conceptual Synthesis Workflow
The synthesis can be conceptualized as a two-step process, starting from the commercially

available 2-bromophenol. The first step involves the introduction of a formyl group at the ortho

position to the hydroxyl group, followed by the etherification with an ethyl acetate moiety.

2-Bromophenol 2-Bromo-6-formylphenol Ortho-formylation Ethyl 2-(2-bromo-6-formylphenoxy)acetate

 Williamson Ether
 Synthesis

Click to download full resolution via product page

Caption: Synthetic pathway for Ethyl 2-(2-bromo-6-formylphenoxy)acetate.

Detailed Experimental Protocol
Step 1: Synthesis of 2-bromo-6-formylphenol (Intermediate)
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This protocol is adapted from established methods for the ortho-formylation of phenols.

Materials: 2-bromophenol, paraformaldehyde, magnesium chloride, triethylamine,

tetrahydrofuran (THF), hydrochloric acid (HCl), ethyl acetate, brine, anhydrous sodium

sulfate.

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

add magnesium chloride (1.1 equivalents) and anhydrous THF.

To this suspension, add triethylamine (2.2 equivalents) and stir the mixture at room

temperature.

Add paraformaldehyde (2.0 equivalents) to the mixture.

Slowly add a solution of 2-bromophenol (1.0 equivalent) in THF to the reaction mixture.

Heat the reaction mixture to reflux (approximately 65-70 °C) and monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench by the slow

addition of 1M HCl.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 2-bromo-6-

formylphenol.

Step 2: Synthesis of Ethyl 2-(2-bromo-6-formylphenoxy)acetate (Final Product)

This protocol is based on the Williamson ether synthesis.

Materials: 2-bromo-6-formylphenol, sodium hydride (NaH) or potassium carbonate (K₂CO₃),

ethyl bromoacetate, anhydrous dimethylformamide (DMF) or acetone, ethyl acetate, brine,
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anhydrous sodium sulfate.

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2-bromo-6-

formylphenol (1.0 equivalent) in anhydrous DMF or acetone.

Add a base, such as sodium hydride (1.1 equivalents, handled with care) or anhydrous

potassium carbonate (2.0 equivalents), to the solution and stir at room temperature to form

the phenoxide.

Slowly add ethyl bromoacetate (1.2 equivalents) to the reaction mixture.

Stir the reaction at room temperature or with gentle heating (e.g., 50-60 °C) and monitor

its progress by TLC. The reaction kinetics of similar reactions have been studied and are

influenced by the substituents on the phenoxyacetate ion.[5]

Once the reaction is complete, quench it by adding water.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain Ethyl 2-(2-
bromo-6-formylphenoxy)acetate.

Potential Applications and Biological Relevance
While specific biological activity data for Ethyl 2-(2-bromo-6-formylphenoxy)acetate is not

readily available in the public domain, the broader class of phenoxyacetic acid derivatives has

been extensively studied and shown to possess a wide range of biological activities.[6]

Relevance in Drug Discovery
Substituted benzaldehydes and their derivatives are important intermediates in the synthesis of

pharmaceuticals.[1] The formyl group can be readily converted into other functional groups,

allowing for the generation of a diverse library of compounds for biological screening.
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Phenoxyacetic acid derivatives have been investigated for various therapeutic applications,

including:

Anti-inflammatory Activity: Certain phenoxyacetic acid derivatives have been identified as

selective COX-2 inhibitors.[1]

Antidiabetic Properties: Some derivatives act as agonists for the free fatty acid receptor 1

(FFA1), a target for type 2 diabetes treatment.[7]

Antimicrobial and Antioxidant Activities: Various substituted phenoxyacetic acids have

demonstrated antibacterial, antifungal, and antioxidant properties.[6]

The structure of Ethyl 2-(2-bromo-6-formylphenoxy)acetate makes it a candidate for

inclusion in screening libraries targeting these and other biological pathways. The bromo- and

formyl-substituents can influence the electronic and steric properties of the molecule,

potentially leading to specific interactions with biological targets.

Hypothetical Signaling Pathway Involvement
Given the known activities of related compounds, one could hypothesize the potential

involvement of Ethyl 2-(2-bromo-6-formylphenoxy)acetate or its derivatives in signaling

pathways related to inflammation or metabolic regulation. For instance, if a derivative were to

exhibit anti-inflammatory effects, it might interact with the cyclooxygenase (COX) pathway.
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Caption: Hypothetical inhibition of the COX-2 pathway by a phenoxyacetic acid derivative.

Conclusion
Ethyl 2-(2-bromo-6-formylphenoxy)acetate is a readily synthesizable compound with a

chemical structure that suggests potential for further derivatization and exploration in drug

discovery programs. While direct biological data for this specific molecule is limited, the well-

documented activities of the broader class of phenoxyacetic acid derivatives provide a strong

rationale for its inclusion in screening libraries aimed at identifying novel therapeutic agents.

The detailed synthetic protocol provided herein should facilitate its preparation and subsequent

investigation by the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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